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Welcome to the technical support center for researchers, scientists, and drug development
professionals working with large longitudinal cohort data, with a special focus on the Born in
Bradford (BiB) study. This resource provides troubleshooting guides and frequently asked
questions (FAQs) to address common challenges encountered during your research.

Frequently Asked Questions (FAQSs)
Data Access and Governance

Q: I want to access data from the Born in Bradford (BiB) study. What is the process and how
long does it take?

A: Accessing BiB data involves a structured application process to ensure data governance
and ethical standards are met. The general workflow is as follows:

e Initial Enquiry & Exploration: Before formally applying, it is highly recommended to explore
the available data. You can do this by reviewing the --INVALID-LINK-- and the detailed --
INVALID-LINK--.[1][2][3] This will help you determine if the necessary variables for your
research question are available.

» Expression of Interest (EOI): If the data appears suitable, the next step is to submit an
Expression of Interest (EOI) form to the BiB team at --INVALID-LINK--.[1][4]

» Review by BiB Executive Committee: The BiB Executive Committee reviews EOIs on a
monthly basis. You can typically expect to be informed of the outcome within one week of the
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meeting.[3]

o Data Sharing Agreements: If your request is approved, you will need to sign a Data Access
Agreement. For requests involving biological samples, a Material Transfer Agreement is also
required.[1]

o Data Extraction: Once the agreements are in place, a BiB analyst will contact you to finalize
your data requirements. The timeframe for receiving your data is usually within two weeks,
although more complex requests may take longer.[3]

Q: Is there a cost associated with accessing BiB data?

A: Yes, there is a fee for accessing BiB data. The study does not receive specific funding to
cover the costs of providing data extracts to individual research projects. The cost is dependent
on the complexity and scope of your data request.[1][3]

Q: Where can | find detailed information about the variables available in the BiB cohort?

A: The most comprehensive resource for understanding the available variables is the --
INVALID-LINK--.[1][2][5] This dictionary provides detailed information on data collections, data
structures, and individual variables. For a higher-level overview, you can consult the BiB Data
Summary available on the study's website.[1]

Troubleshooting Guides
Data Quality and Cleaning

Q: I've received my dataset. What are the common data quality issues | should look out for in
large longitudinal cohort data?

A: Large longitudinal datasets are prone to several data quality issues. Being aware of these
can help you in the data cleaning and preprocessing stages.
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Data Quality Issue

Description

Potential Solution

Values are not available for

some participants at certain

Imputation techniques (e.g.,

mean/median imputation,

Missing Data time points. This can be due to  multiple imputation), or using
non-response, attrition, or data  statistical models robust to
entry errors.[6] missing data.[6]

_ o Visualization (e.g., box plots,
Data points that significantly o
) scatter plots) and statistical
deviate from other ) ) )
] ] tests to identify outliers.
Outliers observations. These can be

genuine extreme values or

errors.[6]

Depending on the cause, they
can be removed, corrected, or

transformed.[6]

Inconsistent Data Entry

Variations in how the same
information is recorded over
time or across different data
collectors (e.g., "Not
applicable", "N/A", "999").

Develop a clear data dictionary
and use scripting (e.g., in R or
Python) to standardize these

values.

Measurement Error

Inaccuracies in the data due to
faulty equipment, observer

bias, or participant recall bias.

Acknowledge potential for
error in your analysis and
consider sensitivity analyses to

assess its impact.

Participant Attrition

Loss of participants over the
course of a long-term study,
which can lead to biased
results if the reasons for
dropout are related to the

outcome of interest.

Use statistical methods that
can account for attrition, such
as mixed-effects models or

survival analysis.

Q: What is a general workflow for cleaning and pre-processing large biomedical datasets?

A: A systematic approach to data cleaning is crucial for ensuring the validity of your research

findings. Here is a general workflow:

A general workflow for data cleaning and pre-processing.
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Data Harmonization

Q: I am working with data from multiple cohorts, or different waves of the same cohort, and the
variables are not directly comparable. How do | harmonize them?

A: Data harmonization is the process of making variables from different sources comparable.[7]
It's a critical step when pooling data.

Key Challenges in Data Harmonization:

» Different Measurement Tools: The same concept (e.g., depression) might be measured using
different questionnaires or scales across studies or time points.

e Varying Coding Schemes: The way responses are coded can differ (e.g., 1=yes, 2=no vs.
0=no, 1=yes).

e Changes in Question Wording: Even subtle changes in how a question is asked can affect
responses.

A Step-by-Step Approach to Data Harmonization:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Navigating the Challenges of
Large Longitudinal Cohort Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3334408#challenges-of-working-with-large-
longitudinal-cohort-data-like-bib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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